N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-3,4-dimethoxybenzamide

• IUPAC Name: N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-3,4-dimethoxybenzamide
• InChI: InChI=1S/C22H20N4O4/c1-28-18-7-5-14(17-13-26-10-4-9-23-22(26)25-17)11-16(18)24-21(27)15-6-8-19(29-2)20(12-15)30-3/h4-13H,1-3H3,(H,24,27)
• InChI Key: CGNSWRZEIFJLPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CN3C=CC=NC3=N2)NC(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C22H20N4O4
• Molecular Weight: 404.4 g/mol

Description

This compound belongs to the class of organic compounds known as imidazopyridines. Imidazopyridines are organic polycyclic compounds containing an imidazole ring fused to a pyridine ring. Imidazole is a 5-membered ring consisting of three carbon atoms, and two nitrogen centers at the 1- and 3-positions.

Synthesis Analysis

A series of novel amide-functionalized imidazo[1,2-a]pyrimidin-5(1H)-ones were synthesized by propargylation of the key intermediate 2-amino-6-(trifluoromethyl)pyrimidin-4(3H)-one, followed by cyclization and amide functionalization. All synthesized compounds were evaluated for their anticancer activity against different human cancer cell lines.

Molecular Structure Analysis

The structure of imidazo[1,2-a]pyrimidine is related to the purine ring system. The optimized molecular structure and its molecular orbital [highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO)] were obtained by the b3lyp/6–31G method.

Chemical Reactions Analysis

The inhibitory performance of imidazole[1,2-a]pyrimidine derivatives against mild steel corrosion in 1 mol L−1 HCl solution was studied by weight loss at different temperatures, potentiodynamic polarization curves (PDP), electrochemical impedance spectroscopy (EIS), and surface analysis technology.

Physical And Chemical Properties Analysis

The compound is an off-white solid with a melting point of 70–75°C. The IR spectrum shows peaks at 3289 cm−1 (N–H), 1658 cm−1 (C=O), 1590 cm−1 (C=N), and 1284 cm−1 (C–F).

Scientific Research Applications

Anticancer Agents

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Antiviral Agents

. This suggests that the compound could potentially be used in the development of new antiviral drugs.

Antibacterial Agents

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Antimicrobial Agents

. This suggests that the compound could potentially be used in the development of new antimicrobial drugs.

Antiprotozoal Agents

. This suggests that the compound could potentially be used in the development of new antiprotozoal drugs.

Anti-inflammatory Agents

. This suggests that the compound could potentially be used in the development of new anti-inflammatory drugs.

Antipsychotic Agents

. This suggests that the compound could potentially be used in the development of new antipsychotic drugs.

Optoelectronic Devices

. This suggests that the compound could potentially be used in the development of new optoelectronic devices.

Mechanism of Action

Target of Action

The primary target of N-(5-{imidazo[1,2-a]pyrimidin-2-yl}-2-methoxyphenyl)-3,4-dimethoxybenzamide is Cyclooxygenase-2 (COX-2) . COX-2 is an enzyme that plays a crucial role in the biosynthesis of prostaglandins, which are mediators involved in the inflammatory process .

Mode of Action

This compound acts as a COX-2 inhibitor . Molecular modeling studies have shown that the methylsulfonyl pharmacophore of the compound is adequately placed into the COX-2 active site . This interaction inhibits the activity of the COX-2 enzyme, thereby reducing the production of prostaglandins .

Biochemical Pathways

The inhibition of COX-2 affects the prostaglandin biosynthesis pathway . Prostaglandins, such as PGE2, are produced in response to the release of several pro-inflammatory mediators . By inhibiting COX-2, the compound reduces the production of these prostaglandins, thereby decreasing inflammation .

Pharmacokinetics

The compound showed moderate to good selectivity for the inhibition of the COX-2 enzyme in vitro . In vivo, the compound demonstrated dose-dependent anti-nociceptive activity .

Result of Action

The inhibition of COX-2 by this compound leads to a decrease in the production of prostaglandins, resulting in reduced inflammation . Additionally, the compound has shown considerable inhibitory results when tested on MCF-7 breast cancer cells .

Future Directions

The future directions of research on this compound could involve further exploration of its anticancer activity against a wider range of human cancer cell lines. Additionally, its potential as a corrosion inhibitor could be further investigated.